Cas no 1228452-96-7 (2-Benzylazetidine hydrochloride)
2-Benzylazetidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-benzylazetidine hydrochloride
- 2-benzylazetidine;hydrochloride
- Z1324054892
- 2-Benzylazetidine hydrochloride
-
- MDL: MFCD21602704
- Inchi: 1S/C10H13N.ClH/c1-2-4-9(5-3-1)8-10-6-7-11-10;/h1-5,10-11H,6-8H2;1H
- InChI Key: KPXFELSIYXDQSZ-UHFFFAOYSA-N
- SMILES: Cl.N1CCC1CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 116
- Topological Polar Surface Area: 12
2-Benzylazetidine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Benzylazetidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328606-1g |
2-benzylazetidine;hydrochloride |
1228452-96-7 | 95% | 1g |
$888 | 2023-03-07 | |
| TRC | B411353-5mg |
2-Benzylazetidine Hydrochloride |
1228452-96-7 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411353-10mg |
2-Benzylazetidine Hydrochloride |
1228452-96-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B411353-50mg |
2-Benzylazetidine Hydrochloride |
1228452-96-7 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-98570-0.05g |
2-benzylazetidine hydrochloride |
1228452-96-7 | 95% | 0.05g |
$226.0 | 2024-05-21 | |
| Enamine | EN300-98570-0.1g |
2-benzylazetidine hydrochloride |
1228452-96-7 | 95% | 0.1g |
$337.0 | 2024-05-21 | |
| Enamine | EN300-98570-0.25g |
2-benzylazetidine hydrochloride |
1228452-96-7 | 95% | 0.25g |
$481.0 | 2024-05-21 | |
| Enamine | EN300-98570-0.5g |
2-benzylazetidine hydrochloride |
1228452-96-7 | 95% | 0.5g |
$758.0 | 2024-05-21 | |
| Enamine | EN300-98570-1.0g |
2-benzylazetidine hydrochloride |
1228452-96-7 | 95% | 1.0g |
$971.0 | 2024-05-21 | |
| Enamine | EN300-98570-2.5g |
2-benzylazetidine hydrochloride |
1228452-96-7 | 95% | 2.5g |
$1903.0 | 2024-05-21 |
2-Benzylazetidine hydrochloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-Benzylazetidine hydrochloride
Professional Introduction to 2-Benzylazetidine Hydrochloride (CAS No: 1228452-96-7)
2-Benzylazetidine Hydrochloride, with the chemical formula C11H13NCl, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic structure containing one nitrogen atom. The presence of a benzyl group at the 2-position enhances its pharmacological potential, making it a subject of extensive interest in drug discovery and development.
The CAS No: 1228452-96-7 uniquely identifies this chemical entity in scientific literature and databases. Its hydrochloride salt form improves solubility and stability, which are critical factors for pharmaceutical applications. The benzylazetidine scaffold has shown promise in various biological assays due to its ability to interact with multiple targets, including enzymes and receptors relevant to human health.
In recent years, 2-Benzylazetidine Hydrochloride has been extensively studied for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Research indicates that the compound exhibits inhibitory activity against certain kinases and enzymes involved in disease progression. For instance, studies have demonstrated its ability to interfere with the activity of Janus kinases (JAKs), which play a crucial role in signal transduction pathways linked to autoimmune disorders.
One of the most compelling aspects of 2-Benzylazetidine Hydrochloride is its structural versatility. Medicinal chemists have leveraged this scaffold to design derivatives with enhanced potency and selectivity. The benzyl group serves as a handle for further chemical modifications, allowing researchers to optimize pharmacokinetic properties while maintaining biological activity. This adaptability has made it a valuable building block in the synthesis of novel therapeutic agents.
The pharmacological profile of 2-Benzylazetidine Hydrochloride has been explored in both preclinical and clinical settings. Preclinical studies have highlighted its potential as an anti-inflammatory agent, with promising results in animal models of chronic inflammation. Additionally, early clinical trials have suggested that derivatives of this compound may have therapeutic benefits in oncology, particularly in targeting specific mutations associated with cancer cell proliferation.
The synthesis of 2-Benzylazetidine Hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as cyclohexanone derivatives. The introduction of the azetidine ring is achieved through cyclization reactions, followed by functional group transformations to incorporate the benzyl moiety. The final step involves salt formation with hydrochloric acid to enhance stability and bioavailability.
The industrial production of 2-Benzylazetidine Hydrochloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to meet pharmaceutical-grade standards. These processes are critical for ensuring that the final product is suitable for further research and development without compromising efficacy or safety.
The future prospects of 2-Benzylazetidine Hydrochloride in drug discovery are promising. Ongoing research aims to uncover new mechanisms of action and expand its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological profiles. As our understanding of disease mechanisms evolves, compounds like 2-Benzylazetidine Hydrochloride may play a pivotal role in developing next-generation therapeutics.
In conclusion, 2-Benzylazetidine Hydrochloride (CAS No: 1228452-96-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in the quest for novel treatments for various diseases. With continued research and development, this compound is poised to make substantial contributions to human health.
1228452-96-7 (2-Benzylazetidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)